3-Methyl-5-[(4-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C11H8N2O4S
• Molecular Weight: 264.26 g/mol
• IUPAC Name: 3-methyl-5-[(4-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C11H8N2O4S/c1-12-10(14)9(18-11(12)15)6-7-2-4-8(5-3-7)13(16)17/h2-6H,1H3
• InChI Key: CFZPXQJZUZAHCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])SC1=O

Description

3-Methyl-5-[(4-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C11H8N2O4S and its molecular weight is 264.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 5-(4-nitrobenzylidene)-1,3-thiazolidine-2,4-dione (4.0 g) and N,N-dimethylformamide (100 mL) was added sodium hydride (60% in oil, 0.7 g) at room temperature. The reaction mixture was stirred at room temperature for 30 min. and iodomethane (6.81 g) was added to the reaction mixture. The mixture was further stirred at room temperature for 15 hrs. Water was added to the reaction mixture and the precipitated crystals were collected by filtration to give 3-methyl-5-(4-nitrobenzylidene)-1,3-thiazolidine-2,4-dione as yellow crystals (4.02 g, yield 95%). Recrystallization thereof from tetrahydrofuran-hexane gave yellow prism crystals. melting point: 233-234° C.

Synthesis routes and methods II

Procedure details